Cas no 201996-34-1 (2,4,6,8,10,12,14,16,18-Eicosanonaenedioic acid, 4,8,13,17-tetramethyl-, 1,20-dimethyl ester, (2E,4Z,6E,8E,10E,12E,14E,16Z,18E)-)

2,4,6,8,10,12,14,16,18-Eicosanonaenedioic acid, 4,8,13,17-tetramethyl-, 1,20-dimethyl ester, (2E,4Z,6E,8E,10E,12E,14E,16Z,18E)- structure
201996-34-1 structure
Product Name:2,4,6,8,10,12,14,16,18-Eicosanonaenedioic acid, 4,8,13,17-tetramethyl-, 1,20-dimethyl ester, (2E,4Z,6E,8E,10E,12E,14E,16Z,18E)-
CAS No:201996-34-1
MF:C26H32O4
MW:408.529888153076
CID:4734544
PubChem ID:101938023
Update Time:2024-03-01

2,4,6,8,10,12,14,16,18-Eicosanonaenedioic acid, 4,8,13,17-tetramethyl-, 1,20-dimethyl ester, (2E,4Z,6E,8E,10E,12E,14E,16Z,18E)- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6,8,10,12,14,16,18-Eicosanonaenedioic acid, 4,8,13,17-tetramethyl-, 1,20-dimethyl ester, (2E,4Z,6E,8E,10E,12E,14E,16Z,18E)-
    • cis-Methylbixin
    • CHEBI:176012
    • dimethyl (2E,4E,6E,8E,10E,12E,14E,16Z,18E)-4,8,13,17-tetramethylicosa-2,4,6,8,10,12,14,16,18-nonaenedioate
    • DTXSID601107550
    • (9Z,9'Z)-Methylbixin
    • 201996-34-1
    • 1,20-Dimethyl (2E,4Z,6E,8E,10E,12E,14E,16Z,18E)-4,8,13,17-tetramethyl-2,4,6,8,10,12,14,16,18-eicosanonaenedioate
    • Inchi: 1S/C26H32O4/c1-21(13-9-15-23(3)17-19-25(27)29-5)11-7-8-12-22(2)14-10-16-24(4)18-20-26(28)30-6/h7-20H,1-6H3/b8-7+,13-9+,14-10+,19-17+,20-18+,21-11+,22-12+,23-15-,24-16-
    • InChI Key: UNTSJRBZLAUZBX-IUMINJKLSA-N
    • SMILES: C(OC)(=O)/C=C/C(/C)=C\C=C\C(\C)=C\C=C\C=C(/C)\C=C\C=C(\C)/C=C/C(OC)=O

Computed Properties

  • Exact Mass: 408.23005950g/mol
  • Monoisotopic Mass: 408.23005950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 12
  • Complexity: 768
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 9
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.9
  • Topological Polar Surface Area: 52.6Ų

2,4,6,8,10,12,14,16,18-Eicosanonaenedioic acid, 4,8,13,17-tetramethyl-, 1,20-dimethyl ester, (2E,4Z,6E,8E,10E,12E,14E,16Z,18E)- Related Literature

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